![molecular formula C23H32N2O2 B13367215 N-benzyl(5-{[benzyl(methyl)amino]methyl}-2,2-dimethyl-1,3-dioxolan-4-yl)-N-methylmethanamine](/img/structure/B13367215.png)
N-benzyl(5-{[benzyl(methyl)amino]methyl}-2,2-dimethyl-1,3-dioxolan-4-yl)-N-methylmethanamine
Description
N-benzyl(5-{[benzyl(methyl)amino]methyl}-2,2-dimethyl-1,3-dioxolan-4-yl)-N-methylmethanamine is a complex organic compound with a unique structure that includes a dioxolane ring and multiple benzyl groups
Properties
Molecular Formula |
C23H32N2O2 |
|---|---|
Molecular Weight |
368.5 g/mol |
IUPAC Name |
N-benzyl-1-[(4R,5R)-5-[[benzyl(methyl)amino]methyl]-2,2-dimethyl-1,3-dioxolan-4-yl]-N-methylmethanamine |
InChI |
InChI=1S/C23H32N2O2/c1-23(2)26-21(17-24(3)15-19-11-7-5-8-12-19)22(27-23)18-25(4)16-20-13-9-6-10-14-20/h5-14,21-22H,15-18H2,1-4H3/t21-,22-/m1/s1 |
InChI Key |
SVXWEYMZCNCRQT-FGZHOGPDSA-N |
Isomeric SMILES |
CC1(O[C@@H]([C@H](O1)CN(C)CC2=CC=CC=C2)CN(C)CC3=CC=CC=C3)C |
Canonical SMILES |
CC1(OC(C(O1)CN(C)CC2=CC=CC=C2)CN(C)CC3=CC=CC=C3)C |
Origin of Product |
United States |
Preparation Methods
The synthesis of N-benzyl(5-{[benzyl(methyl)amino]methyl}-2,2-dimethyl-1,3-dioxolan-4-yl)-N-methylmethanamine typically involves multiple steps. One common method includes the reaction of benzyl chloride with ethanolamine to form 2-(N-benzyl)aminoethanol. This intermediate is then reacted with paraformaldehyde in the presence of formic acid at temperatures between 70-80°C to yield the final product .
Chemical Reactions Analysis
N-benzyl(5-{[benzyl(methyl)amino]methyl}-2,2-dimethyl-1,3-dioxolan-4-yl)-N-methylmethanamine can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride.
Substitution: The benzyl groups can be substituted with other functional groups using reagents like sodium hydride or alkyl halides.
The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
N-benzyl(5-{[benzyl(methyl)amino]methyl}-2,2-dimethyl-1,3-dioxolan-4-yl)-N-methylmethanamine has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the production of certain pharmaceuticals and fine chemicals.
Mechanism of Action
The mechanism of action of N-benzyl(5-{[benzyl(methyl)amino]methyl}-2,2-dimethyl-1,3-dioxolan-4-yl)-N-methylmethanamine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation .
Comparison with Similar Compounds
Similar Compounds
Benzylamine: A simpler compound with a single benzyl group.
PRL-8-53: A nootropic compound with a different structure and pharmacological profile.
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